(Z)-methyl 3-(2-methoxyethyl)-2-((3,4,5-triethoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
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Description
(Z)-methyl 3-(2-methoxyethyl)-2-((3,4,5-triethoxybenzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C25H30N2O7S and its molecular weight is 502.58. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Cores
Researchers have utilized similar structures in the oxidative routes to prepare heterocyclic cores of natural products. For instance, derivatives like methyl 6-(2-acetylaminoethyl)-4-hydroxy-benzothiazole-2-carboxylate have been prepared in biomimetic oxidative routes, indicating the role of such compounds in synthesizing benzothiazole cores of natural products like violatinctamine and erythrazole A (Blunt et al., 2015).
Antimicrobial Activity
Related compounds have been synthesized and tested for antimicrobial properties. For example, derivatives of 2-amino-6-methoxybenzothiazole have been created and evaluated for their antimicrobial activity. This highlights the potential biomedical applications of these compounds in addressing microbial infections (Badne et al., 2011).
Synthesis of Schiff Base Ligands
Similar compounds have been used in the synthesis of Schiff base ligands, which are then characterized for their potential applications. For instance, the synthesis of imino-4-methoxyphenol thiazole-derived Schiff bases and their characterization for antimicrobial activity indicates the role of such structures in creating bioactive compounds (Vinusha et al., 2015).
Preparation of Novel Heterocyclic Compounds
The synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, and oxadiazepines, derived from related structures, showcases the extensive application in creating molecules with potential anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
Herbicide Development
Related structures have been used in the preparation of bicyclic herbicide precursors, indicating the role of such compounds in the development of agricultural chemicals (Liepa et al., 1992).
Construction of Functionalized Thiazolopyridine Derivatives
The construction of functionalized thiazolopyridine derivatives showcases the versatility of similar compounds in synthesizing complex molecules with potential applications in drug discovery and biological studies (Mohamed, 2021).
Properties
IUPAC Name |
methyl 3-(2-methoxyethyl)-2-(3,4,5-triethoxybenzoyl)imino-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O7S/c1-6-32-19-13-17(14-20(33-7-2)22(19)34-8-3)23(28)26-25-27(11-12-30-4)18-10-9-16(24(29)31-5)15-21(18)35-25/h9-10,13-15H,6-8,11-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWWBOCHQCKZBRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OC)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.